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Compound of Interest

Compound Name: Ethofumesate

Cat. No.: B166128 Get Quote

An In-depth Examination of the Physicochemical Properties, Environmental Fate, and Leaching

Potential of the Herbicide Ethofumesate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential for groundwater

contamination by the selective herbicide ethofumesate. This document synthesizes key data

on its physicochemical properties, environmental fate and transport, and degradation

pathways. Detailed experimental methodologies from pivotal studies are presented to offer a

complete picture for scientific evaluation.

Physicochemical Properties of Ethofumesate
The potential for a pesticide to contaminate groundwater is intrinsically linked to its chemical

and physical properties. Ethofumesate, a benzofuranyl alkanesulfonate herbicide, possesses

characteristics that warrant a thorough evaluation of its environmental mobility.[1] A summary of

its key physicochemical properties is presented in Table 1.
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Property Value Reference

Molecular Formula C13H18O5S [2]

Molecular Weight 286.35 g/mol [2]

Water Solubility 50 mg/L at 25°C [3]

Vapor Pressure 4.9 x 10-6 mm Hg at 25°C [2]

Log Kow (Octanol-Water

Partition Coefficient)
2.7

Henry's Law Constant 3.7 x 10-9 atm·m³/mol

Soil Organic Carbon-Water

Partitioning Coefficient (Koc)
55 - 500 cm³/g

Key Takeaways:

Ethofumesate's moderate water solubility and Log Kow indicate a potential for both sorption

to soil organic matter and mobility in the aqueous phase.

The range of Koc values suggests that its mobility is highly dependent on soil type,

particularly the organic matter content. In soils with low organic matter, the potential for

leaching is significantly higher.

Its low vapor pressure and Henry's Law constant suggest that volatilization is not a

significant dissipation pathway.

Environmental Fate and Transport
The persistence and mobility of ethofumesate in the environment are critical determinants of

its potential to reach groundwater. These processes are governed by a combination of biotic

and abiotic factors.

Abiotic Degradation
Hydrolysis: Ethofumesate is stable to hydrolysis at neutral and alkaline pH (pH 7 and 9). At pH

5, the hydrolysis half-life (DT50) is approximately 940 days, indicating that hydrolysis is not a
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major degradation pathway under most environmental conditions.

Photodegradation: Photolysis can be a significant route of dissipation for ethofumesate on soil

and water surfaces. The photolysis half-life in water is reported to be as short as 31 hours,

while on soil surfaces it is around 165 hours. However, this process is limited to the top few

millimeters of the soil and water column where sunlight can penetrate.

Biotic Degradation
Microbial metabolism is a key factor in the degradation of ethofumesate in soil and aquatic

systems.

Aerobic Soil Metabolism: Under aerobic conditions, the half-life of ethofumesate in soil

typically ranges from 30 to over 100 days, with some studies reporting values as high as 253

days. The degradation rate is influenced by soil type, moisture, and temperature.

Anaerobic Metabolism: Ethofumesate is significantly more persistent under anaerobic

conditions. Laboratory studies have shown anaerobic soil metabolism half-lives to be very long,

indicating limited degradation in saturated or anoxic soil zones.

Mobility and Leaching
Laboratory and field studies indicate that ethofumesate has a moderate to high potential for

mobility in soil. Its movement is strongly influenced by soil composition, particularly organic

matter and clay content, as well as by the amount and frequency of rainfall or irrigation.

Groundwater Monitoring Data:

Non-targeted monitoring studies have detected ethofumesate in groundwater at low

concentrations. One report summarized detections with a maximum concentration of 0.028

µg/L. While these concentrations are low, they confirm that ethofumesate can leach to

groundwater under certain field conditions. It is important to note that targeted monitoring data

in areas of high use may provide a more accurate picture of potential contamination levels.

Experimental Protocols
This section details the methodologies employed in key studies to assess the degradation and

mobility of ethofumesate.
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Laboratory Soil Degradation Study
Objective: To determine the rate of ethofumesate degradation in different soil types under

controlled laboratory conditions.

Methodology:

Soil Collection and Preparation: Two distinct soil types, a medium silty loam and a heavy

loamy sand, were used. The soils were air-dried and sieved.

Herbicide Application: Ethofumesate was applied to the soil samples at a rate equivalent to

800 g/ha.

Incubation: The treated soil samples were placed in growth chambers under controlled

temperature and moisture conditions.

Sampling: Soil samples were collected at predetermined intervals: 1 hour (initial

concentration), and 1, 3, 6, 12, 21, 36, 54, 72, 90, and 120 days after treatment.

Extraction and Analysis: Ethofumesate residues were extracted from the soil samples using

an appropriate solvent. The extracts were then analyzed by high-performance liquid

chromatography (HPLC) with UV detection to quantify the concentration of the parent

compound.

Data Analysis: The dissipation time for 50% of the initial residue (DT50) was calculated from

the degradation curve.

Soil Column Leaching Study
Objective: To evaluate the mobility and leaching potential of ethofumesate through a soil

profile.

Methodology:

Column Preparation: Glass columns (e.g., 30 cm in length) are packed with sieved soil to a

uniform bulk density.
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Soil Saturation: The soil columns are saturated with a solution of 0.01 M calcium chloride to

establish a stable soil structure and mimic soil solution ionic strength.

Herbicide Application: A known amount of radiolabeled (e.g., ¹⁴C) ethofumesate is applied to

the surface of the soil column.

Simulated Rainfall: The columns are subjected to a simulated rainfall event over a period of

time (e.g., 48 hours) using the 0.01 M calcium chloride solution.

Leachate Collection: The effluent (leachate) from the bottom of the columns is collected at

regular intervals.

Soil Sectioning and Analysis: After the leaching period, the soil columns are sectioned into

segments (e.g., every 5 cm). Both the leachate fractions and the soil segments are analyzed

for the parent ethofumesate and its degradation products using techniques like liquid

scintillation counting and chromatographic methods.

Analytical Method for Ethofumesate and Metabolites in
Water
Objective: To develop and validate a sensitive method for the simultaneous determination of

ethofumesate and its metabolites in water samples.

Methodology:

Sample Preparation: Water samples are collected and filtered.

Solid-Phase Extraction (SPE): The water sample is passed through an SPE cartridge to

extract and concentrate the analytes of interest.

Elution: The analytes are eluted from the SPE cartridge with a suitable organic solvent.

Analysis by Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): The

concentrated extract is injected into a GC-MS/MS system for separation and detection. The

use of tandem mass spectrometry provides high selectivity and sensitivity for the

quantification of ethofumesate and its metabolites, such as 2-keto-ethofumesate.
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Method Validation: The method is validated for parameters including linearity, accuracy,

precision, limit of detection (LOD), and limit of quantification (LOQ) according to established

guidelines.

Signaling Pathways and Logical Relationships
The environmental fate of ethofumesate and its potential for groundwater contamination can

be visualized through a series of interconnected processes and influencing factors.

Application
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Transport Pathways
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Photodegradation Volatilization (Minimal) Sorption to Organic Matter & Clay

Surface Runoff

Desorption to Soil Water
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(e.g., 2-keto-ethofumesate) Groundwater Contamination Surface Water
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Caption: Environmental fate and transport pathways of ethofumesate.
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The following diagram illustrates the key factors that influence the potential for a pesticide like

ethofumesate to contaminate groundwater.

Pesticide Properties Soil Characteristics Site Conditions

Contamination Risk

Water Solubility

Groundwater Contamination Potential

Higher solubility increases risk

Sorption (Koc)

Lower sorption increases risk

Persistence (Half-life)

Longer persistence increases risk

Soil Texture (Sand, Silt, Clay)

Coarse texture increases risk

Organic Matter Content

Low organic matter increases risk

Permeability

High permeability increases risk

Soil pH

Can influence degradation & sorption

Rainfall/Irrigation

High rainfall/irrigation increases risk

Depth to Groundwater

Shallow depth increases risk

Temperature

Affects degradation rates

Click to download full resolution via product page

Caption: Factors influencing pesticide groundwater contamination potential.

Finally, a generalized workflow for assessing the groundwater contamination potential of a

pesticide is presented below.
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Caption: Workflow for assessing pesticide groundwater contamination risk.

Conclusion
Ethofumesate exhibits physicochemical properties and environmental fate characteristics that

indicate a potential for groundwater contamination, particularly in vulnerable settings such as

sandy soils with low organic matter and areas with high rainfall or irrigation and shallow water

tables. While its degradation can occur under aerobic conditions, its persistence increases in

anaerobic environments. The detection of ethofumesate in groundwater monitoring, albeit at

low concentrations, underscores the importance of considering its leaching potential in risk

assessments and management practices. Further targeted monitoring in high-use areas would

provide a more robust understanding of the extent of its occurrence in groundwater resources.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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